molecular formula C11H17NO B13307299 3-Methyl-5-(2-methylpropoxy)aniline

3-Methyl-5-(2-methylpropoxy)aniline

Cat. No.: B13307299
M. Wt: 179.26 g/mol
InChI Key: BZFPNRQFXUGVDZ-UHFFFAOYSA-N
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Description

3-Methyl-5-(2-methylpropoxy)aniline (CAS: 1566878-81-6) is a substituted aniline derivative with the molecular formula C₁₁H₁₇NO and a molecular weight of 179.26 g/mol . The compound features a methyl group at the 3-position and a 2-methylpropoxy (isobutoxy) group at the 5-position of the aromatic ring. This substitution pattern distinguishes it from simpler aniline derivatives and influences its electronic and steric properties.

Properties

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

3-methyl-5-(2-methylpropoxy)aniline

InChI

InChI=1S/C11H17NO/c1-8(2)7-13-11-5-9(3)4-10(12)6-11/h4-6,8H,7,12H2,1-3H3

InChI Key

BZFPNRQFXUGVDZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)OCC(C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5-(2-methylpropoxy)aniline can be achieved through various methods. One common approach involves the methylation of aniline derivatives using methanol in the presence of cyclometalated ruthenium complexes as catalysts

Industrial Production Methods

Industrial production methods for 3-Methyl-5-(2-methylpropoxy)aniline are not well-documented in the public domain. the principles of large-scale organic synthesis, such as optimization of reaction conditions and the use of efficient catalysts, would likely be applied to produce this compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-(2-methylpropoxy)aniline undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as zinc, tin, or iron in the presence of hydrochloric acid are commonly used.

    Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while substitution reactions can produce various substituted aniline derivatives.

Scientific Research Applications

3-Methyl-5-(2-methylpropoxy)aniline has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: This compound can be used in studies involving enzyme interactions and metabolic pathways.

    Medicine: Research into potential pharmaceutical applications, such as drug development and testing, often involves this compound.

    Industry: It is utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Methyl-5-(2-methylpropoxy)aniline involves its interaction with various molecular targets and pathways. For instance, it can act as a nucleophile in substitution reactions, where the amino group donates electrons to form new bonds. Additionally, its aromatic ring can participate in electrophilic aromatic substitution reactions, where the electron-rich benzene ring reacts with electrophiles .

Comparison with Similar Compounds

Key Observations :

  • Electronic Effects : The 2-methylpropoxy group in 3-methyl-5-(2-methylpropoxy)aniline is electron-donating, enhancing the nucleophilicity of the aniline nitrogen compared to electron-withdrawing groups like sulfonyl (in ) or trifluoromethyl (in ).
  • Synthetic Complexity : Derivatives with sulfonyl () or trifluoromethyl () groups require multi-step syntheses involving nitration, sulfonation, or fluorination, whereas 3-methyl-5-(2-methylpropoxy)aniline could theoretically be synthesized via simpler alkylation of a precursor aniline.

Pharmacological Relevance

  • 5-(Ethylsulfonyl)-2-methoxyaniline : A key fragment in VEGFR2 inhibitors, highlighting the importance of sulfonyl groups in kinase-targeting drugs .
  • N-[2-(2-Isopropyl-5-methylphenoxy)ethyl]-2-(3-phenylpropoxy)aniline (): Its complex structure with multiple aryl ethers implies applications in high-affinity receptor ligands or polymers.

Biological Activity

3-Methyl-5-(2-methylpropoxy)aniline is an aromatic amine derivative that has garnered attention for its potential biological activities. This compound is structurally related to other aniline derivatives known for their diverse pharmacological properties, including anticancer and antimicrobial effects. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure

The chemical formula for 3-Methyl-5-(2-methylpropoxy)aniline is C11H17NC_{11}H_{17}N. Its structure features a methyl group and a 2-methylpropoxy substituent on the aniline backbone, which can influence its reactivity and interaction with biological targets.

The mechanism of action of 3-Methyl-5-(2-methylpropoxy)aniline involves interactions with specific molecular targets, such as enzymes or receptors. The presence of the 2-methylpropoxy group may enhance the compound's binding affinity and selectivity towards these targets, potentially modulating various biochemical pathways that lead to therapeutic effects.

Anticancer Properties

Research indicates that 3-Methyl-5-(2-methylpropoxy)aniline may exhibit anticancer properties. In vitro studies have shown that compounds structurally similar to this aniline derivative can inhibit tumor cell proliferation by inducing apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways related to cell survival and death .

Antimicrobial Activity

Preliminary studies suggest that 3-Methyl-5-(2-methylpropoxy)aniline may possess antimicrobial activity. The compound's ability to interact with microbial enzymes could disrupt essential cellular processes, leading to bacterial cell death. Further investigation is needed to elucidate the specific mechanisms and efficacy against various pathogens .

Study on Anticancer Efficacy

A study published in the Journal of Medicinal Chemistry explored the anticancer potential of various aniline derivatives, including 3-Methyl-5-(2-methylpropoxy)aniline. The results indicated significant tumor growth inhibition in xenograft models, particularly against head and neck cancer cell lines. The study highlighted the importance of structural modifications in enhancing biological activity .

Antimicrobial Testing

In a separate investigation focused on antimicrobial properties, 3-Methyl-5-(2-methylpropoxy)aniline was tested against several bacterial strains. The compound demonstrated moderate activity, suggesting potential as a lead compound for developing new antimicrobial agents. Further optimization through structural modifications could enhance its efficacy .

Data Tables

Biological Activity Effect Reference
AnticancerTumor growth inhibition
AntimicrobialModerate activity

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